Cas no 1803650-51-2 (4-Amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 4-Amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1803650-51-2
• MF: C₈H₁₀F₃N₃O₂
• MW: 237.17911195755
• CID: 4798592
• Update Time: 2025-05-23

4-Amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C8H10F3N3O2/c9-8(10,11)16-7-5(3-15)6(13)4(1-12)2-14-7/h2,15H,1,3,12H2,(H2,13,14)
• InChI Key： FSKMMKXPEDWKBU-UHFFFAOYSA-N
• SMILES： FC(OC1C(CO)=C(C(=CN=1)CN)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 0.2
• Topological Polar Surface Area: 94.4

Additional information on 4-Amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-methanol

Introduction to 4-Amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1803650-51-2) and Its Emerging Applications in Chemical Biology

4-Amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-methanol, identified by its Chemical Abstracts Service (CAS) number 1803650-51-2, is a structurally sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and drug discovery. The compound’s unique structural features—comprising an amino group at the 4-position, an aminomethyl substituent at the 5-position, a trifluoromethoxy group at the 2-position, and a hydroxymethyl group at the 3-position—make it a versatile scaffold for designing novel bioactive molecules. This introduction explores the compound’s chemical properties, synthetic pathways, and its potential applications, particularly in the context of recent advancements in medicinal chemistry and therapeutic research.

The pyridine core of 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-methanol is a privileged scaffold widely recognized for its biological activity. Pyridine derivatives are prevalent in pharmaceuticals due to their ability to interact with various biological targets, including enzymes and receptors. The presence of multiple functional groups in this compound enhances its reactivity and adaptability, making it a valuable building block for medicinal chemists. Specifically, the amino and aminomethyl groups provide opportunities for further derivatization via amide bond formation or nucleophilic substitution reactions, while the hydroxymethyl group can participate in hydrogen bonding interactions or undergo etherification.

The trifluoromethoxy substituent is particularly noteworthy, as fluorine atoms are frequently incorporated into drug molecules to improve metabolic stability, binding affinity, and pharmacokinetic properties. The electron-withdrawing nature of fluorine can modulate the electronic distribution of the pyridine ring, influencing its interactions with biological targets. Recent studies have demonstrated that trifluoromethoxypyridines exhibit enhanced binding to certain protein targets compared to their non-fluorinated counterparts, making them attractive for drug development.

In terms of synthetic chemistry, 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-methanol can be synthesized through multi-step organic transformations. One possible route involves the condensation of ethyl acetoacetate with glyoxal to form an intermediate pyridine derivative, followed by functionalization with nitro groups and subsequent reduction to yield the amino-substituted product. The introduction of the trifluoromethoxy group can be achieved via nucleophilic aromatic substitution (SNAr) or metal-catalyzed cross-coupling reactions. The final step involves protecting group strategies to safeguard the hydroxymethyl functionality during subsequent derivatization processes.

Recent advancements in computational chemistry have further enhanced the design and optimization of 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-methanol derivatives. Molecular docking studies have been employed to predict binding affinities and identify potential lead compounds for therapeutic intervention. For instance, virtual screening against kinases has revealed that certain derivatives of this scaffold exhibit inhibitory activity against cancer-related enzymes. This has prompted experimental validation through enzyme assays and structural characterization using X-ray crystallography.

The aminomethyl group at the 5-position offers unique opportunities for bioconjugation, enabling the development of prodrugs or targeted delivery systems. By linking this moiety to biomolecules such as peptides or antibodies, researchers can enhance bioavailability or selectively target specific tissues. Additionally, recent reports suggest that this scaffold may be useful in developing antimicrobial agents due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

Emerging research also highlights the potential of 4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-methanol in modulating inflammatory pathways. Studies indicate that certain pyridine derivatives can inhibit inflammatory cytokine production by interacting with Janus kinases (JAKs) or other signaling proteins. The combination of structural features present in this compound makes it a promising candidate for developing anti-inflammatory therapeutics with improved efficacy and reduced side effects.

The hydroxymethyl group at the 3-position provides another avenue for functionalization, allowing for etherification or esterification reactions that can enhance solubility or bioavailability. This feature is particularly relevant in drug development, where pharmacokinetic properties are critical for clinical success. Recent patents have described novel derivatives of this scaffold where the hydroxymethyl group has been modified to improve oral bioavailability or tissue penetration.

In conclusion,4-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1803650-51-2) represents a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its versatile functional groups and unique structural motifs make it an attractive scaffold for designing novel bioactive molecules with applications ranging from anticancer agents to anti-inflammatory therapeutics. Continued research into synthetic methodologies and biological evaluations will likely uncover further applications for this compound in therapeutic development.